Cas no 75513-72-3 (Butanediamide, N,N'-diheptyl-N,N'-dimethyl-)

• Product name: Butanediamide, N,N'-diheptyl-N,N'-dimethyl-
• CAS No: 75513-72-3
• MF: C₂₀H₄₀N₂O₂
• MW: 340.5438
• MDL: MFCD00043110
• CID: 539405
• PubChem ID: 611332

Butanediamide, N,N'-diheptyl-N,N'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide, N,N'-diheptyl-N,N'-dimethyl-
• AC1LD3B4
• AC1Q2WCG
• AG-H-01005
• ETH 1117
• Magnesium ionophore I
• Magnesium-ligand
• N,N'-Diheptyl-N,N'-dimethyl-1,4-butanediamide
• FT-0756105
• CBEVANLIGJVSHZ-UHFFFAOYSA-N
• N,N'-diheptyl-N,N'-dimethylbutanediamide
• N1,N4-diheptyl-N1,N4-dimethylsuccinamide
• SCHEMBL4885883
• Magnesium ionophore I, Selectophore(TM), function tested
• N,N'-diheptyl-N,N'-dimethylsuccinic acid diamide
• 75513-72-3
• DTXSID60346335
• Butanediamide, N1,N4-diheptyl-N1,N4-dimethyl-
• Butanediamide, N1,N4-diheptyl-N1,N4-dimethyl

• MDL： MFCD00043110
• Inchi： InChI=1S/C20H40N2O2/c1-5-7-9-11-13-17-21(3)19(23)15-16-20(24)22(4)18-14-12-10-8-6-2/h5-18H2,1-4H3
• InChI Key： CBEVANLIGJVSHZ-UHFFFAOYSA-N
• SMILES： CCCCCCCN(C)C(=O)CCC(=O)N(C)CCCCCCC

Computed Properties

• Exact Mass: 340.3092
• Monoisotopic Mass: 340.308978523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 0.926
• Boiling Point: 464.7°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.468
• PSA: 40.62

Butanediamide, N,N'-diheptyl-N,N'-dimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：